Cas no 88253-94-5 (Propanedioic acid, butylmethyl-, dimethyl ester)

• Product Name: Propanedioic acid, butylmethyl-, dimethyl ester
• CAS No: 88253-94-5
• MF: C₁₀H₁₈O₄
• MW: 202.247523784637
• CID: 639735
• PubChem ID: 13329804
• Update Time: 2025-04-19

Propanedioic acid, butylmethyl-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid, butylmethyl-, dimethyl ester
• dimethyl 2-butyl-2-methylpropanedioate
• DTXSID50537018
• SCHEMBL9419471
• Dimethyl butyl(methyl)propanedioate
• 88253-94-5

• Inchi： 1S/C10H18O4/c1-5-6-7-10(2,8(11)13-3)9(12)14-4/h5-7H2,1-4H3
• InChI Key： QDQFYIDHQPASKV-UHFFFAOYSA-N
• SMILES： O(C)C(C(C(=O)OC)(C)CCCC)=O

Computed Properties

• Exact Mass: 202.12050905g/mol
• Monoisotopic Mass: 202.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 52.6Ų